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Compound of Interest

Compound Name: MK319

Cat. No.: B609084

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling the
selective aldose reductase inhibitor, MK-319 (CAS: 1462383-00-1). Given that a specific Safety
Data Sheet (SDS) for MK-319 is not publicly available, the following guidance is based on best
practices for handling potent, novel chemical compounds in a research and development
setting. A thorough risk assessment should be conducted by the user before beginning any
work with this compound.

Compound Data
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Property Value Source

2-({4-[(2-bromo-3,4,5,6-
IUPAC Name tetrafluorobenzyl)carbamoyllph  N/A

enyl}oxy)acetic acid

CAS Number 1462383-00-1 [1]
Molecular Formula C16HoBrCIF2NOa4 [1]
Molecular Weight 470.60 g/mol [1]

Potent Aldose Reductase

Primary Hazard Inhibitor; potential for unknown  [2][3]
toxicity
Store at -20°C for long-term

Storage [1]

stability.

Personal Protective Equipment (PPE)

Due to the potent nature of MK-319 and the lack of specific toxicity data, a cautious approach
to personal protection is mandatory. The following PPE is recommended at all times when
handling the compound, from initial weighing to final disposal.
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PPE Category Recommended Equipment

) Double-gloving with nitrile gloves is required.
Hand Protection ) ) ) ]
Change gloves immediately if contaminated.

ANSI-approved safety goggles with side shields

are mandatory to protect against splashes and
Eye Protection airborne particles. A face shield should be worn

in addition to goggles when there is a significant

risk of splashing.

A flame-resistant lab coat is required. For
] procedures with a higher risk of contamination,
Body Protection ) )
a disposable barrier gown should be worn over

the lab coat.

When handling the solid compound outside of a

certified chemical fume hood or other
Respiratory Protection containment device, a NIOSH-approved

respirator with a particulate filter (e.g., N95 or

higher) is required.

) Fully enclosed, chemical-resistant footwear is
Foot Protection o
required in the laboratory.

Experimental Protocols

The following protocols provide a general framework for handling MK-319. These should be
adapted to specific experimental needs and institutional safety guidelines.

Weighing and Solution Preparation

o Preparation: Before handling the compound, ensure a designated and properly functioning
chemical fume hood is available. The work surface should be covered with absorbent,
disposable bench paper.

» Weighing: All weighing of solid MK-319 must be performed within a chemical fume hood or a
balance enclosure to minimize the risk of inhalation. Use anti-static weighing dishes.
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o Dissolution: Add the solvent to the vessel containing the weighed MK-319 within the fume
hood. Cap the vessel securely before removing it from the hood for vortexing or sonication.

Cell Culture and In Vitro Assays

o Aseptic Technique: All cell culture work should be performed in a certified biosafety cabinet
(BSC).

o Compound Addition: When adding MK-319 solutions to cell cultures, use filtered pipette tips.

 Incubation: Label all treated flasks, plates, and tubes clearly with the compound name and
concentration.

¢ Waste: All media and consumables contaminated with MK-319 should be treated as
chemical waste.

Disposal Plan

Proper disposal of MK-319 and contaminated materials is crucial to prevent environmental
contamination and accidental exposure.
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Waste Stream

Disposal Procedure

Solid MK-319

Unused or expired solid MK-319 should be
disposed of as hazardous chemical waste in
accordance with institutional and local

regulations. Do not dispose of in regular trash.

Contaminated Labware (solid)

Disposable labware (e.g., pipette tips, tubes,
gloves, bench paper) that has come into contact
with MK-319 should be collected in a

designated, labeled hazardous waste container.

Contaminated Labware (liquid)

Liquid waste containing MK-319 (e.qg., cell
culture media, buffer solutions) should be
collected in a sealed, labeled hazardous waste

container. Do not pour down the drain.

Sharps

Needles, syringes, and other sharps
contaminated with MK-319 must be disposed of
in a designated, puncture-resistant sharps
container that is also labeled as containing

chemical waste.

Workflow for Handling MK-319

Preparation

Experimentation Disposal

@——{ Don Appropriate PPE H Prepare Chemical Fume Hood }M.{ Weigh Solid MK-319 H Prepare Stock Solution H Perform In Vitro / In Vivo Assay H Decontaminate Work Area H Dispose of Waste H Doff PPE }—»@

Click to download full resolution via product page

Caption: Workflow for the safe handling of MK-319 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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